Cas no 141778-89-4 (1,1'-Biphenyl,3-bromo-2,2'-dimethoxy-)

• Product Name: 1,1'-Biphenyl,3-bromo-2,2'-dimethoxy-
• CAS No: 141778-89-4
• MF: C₁₃H₁₁BrO₂
• MW: 279.129243135452
• CID: 101418
• PubChem ID: 22831557
• Update Time: 2025-04-18

1,1'-Biphenyl,3-bromo-2,2'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3-bromo-2,2'-dimethoxy-
• 3-BROMO-2'-METHOXY-BIPHENYL-2-OL
• 1,1-Diethoxy-2-bromopropionsaeure
• 3-bromo-2,2-diethoxypropionic acid
• 3-bromo-2,2'-dimethoxy-1,1'-biphenyl
• 3-bromo-2',2'-dimethoxybiphenyl
• Propanoic acid,3-bromo-2,2-diethoxy
• 141778-86-1
• 141778-89-4
• DTXSID90628474
• A1-04717
• 2-BROMO-6-(2-METHOXYPHENYL)PHENOL
• [1,1'-Biphenyl]-2-ol, 3-bromo-2'-methoxy-
• 3-Bromo-2'-methoxy[1,1'-biphenyl]-2-ol
• 3-BROMO-2/'/'-METHOXY-BIPHENYL-2-OL

• Inchi： 1S/C13H11BrO2/c1-16-12-8-3-2-5-9(12)10-6-4-7-11(14)13(10)15/h2-8,15H,1H3
• InChI Key： FOUMGJJWRASTQU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 277.99400
• Monoisotopic Mass: 292.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.443
• Boiling Point: 307.9°Cat760mmHg
• Flash Point: 140°C
• Refractive Index: 1.61
• PSA: 29.46000
• LogP: 3.83030